Naphthalene-1,3,5-trisulfonic acid

Description

Naphthalene-1,3,5-trisulfonic acid is an aromatic sulfonic acid featuring a naphthalene backbone with three sulfonic acid groups (-SO₃H) at the 1, 3, and 5 positions. It has a molecular formula of C₁₀H₈O₉S₃ and a molecular weight of approximately 368.35 g/mol. The compound is known for its high water solubility and ability to form stable complexes with various metal ions, making it valuable in industrial and research applications. Naphthalene-1,3,5-trisulfonic acid is not directly involved in biological processes but serves as an intermediate in dye production. It can influence enzyme activity and may act as an inhibitor in certain biochemical pathways, with ongoing research exploring its interaction with proteins and nucleic acids in cellular signaling and metabolic processes.

The production of naphthalene-1,3,5-trisulfonic acid involves adding naphthalene and 65% oleum simultaneously to sulfuric acid monohydrate . This mixture undergoes a series of heating stages to minimize the formation of the 1,3,6-isomer . A purer product can be achieved using isolated naphthalene-1,5-disulfonic acid as the starting material . The process for preparing naphthalene-1,3,5-trisulfonic acid from 1,5-disulphonated naphthalene involves sulfonating a mixture of naphthalene and SO₃ in an inert solvent at controlled temperatures .

Naphthalene-1,3,5-trisulfonic acid's unique three-sulfonate structure enhances its solubility and complexation properties compared to analogs. Its specific positioning on the naphthalene ring results in distinct reactivity patterns, making it useful in analytical applications and biochemical research. One similar chemical compound is Armstrong's acid (naphthalene-1,5-disulfonic acid), a fluorescent organic compound . Other compounds include Naphthalene-2-sulfonic acid and Naphthalene-4-sulfonic acid, which contain only one sulfonic group and have different reactivity due to the position of the group.

• CAS No.: 6654-64-4
• Product Name: Naphthalene-1,3,5-trisulfonic acid
• Molecular Formula: C10H8O9S3
• Molecular Weight: 368.4 g/mol
• IUPAC Name: naphthalene-1,3,5-trisulfonic acid
• Standard InChI: InChI=1S/C10H8O9S3/c11-20(12,13)6-4-8-7(10(5-6)22(17,18)19)2-1-3-9(8)21(14,15)16/h1-5H,(H,11,12,13)(H,14,15,16)(H,17,18,19)
• Standard InChIKey: INMHJULHWVWVFN-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=C(C=C2S(=O)(=O)O)S(=O)(=O)O)C(=C1)S(=O)(=O)O
• Canonical SMILES: C1=CC2=C(C=C(C=C2S(=O)(=O)O)S(=O)(=O)O)C(=C1)S(=O)(=O)O
• Synonyms: NAPHTHALENE-1,3,5-TRISULPHONIC ACID;NAPHTHYL-1,3,5-TRISULFONIC ACID;1,3,5-Naphthalene Trisulfonic Acid;Sodium 1,3,5-naphthalenetrisulfonate;SODIUM NAPHTHALENE-1,3,5-TRISULFONATE;Naphthalene-1,3,5-trisulfonic acid
• PubChem Compound: 81165
• Last Modified: Sep 13 2023